Cas no 2137701-15-4 (tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate
• CAS No: 2137701-15-4
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 6185955
• PubChem ID: 165799215
• Update Time: 2025-06-08

tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate
• 2137701-15-4
• EN300-717664

• Inchi： 1S/C14H23N3O2/c1-9-10(8-16-17(9)5)11-6-15-7-12(11)13(18)19-14(2,3)4/h8,11-12,15H,6-7H2,1-5H3
• InChI Key： ANSXENIQCWFTMP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC1C1C=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 265.17902698g/mol
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate

tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate, identified by the CAS number 2137701-15-4, is a significant molecule in the field of organic chemistry. This compound is notable for its unique structure, which combines a pyrrolidine ring with a pyrazole moiety and a tert-butyl ester group. The integration of these functional groups makes it a versatile compound with potential applications in drug discovery, agrochemicals, and materials science.

The synthesis of tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate typically involves multi-step organic reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the pyrrolidine ring system. For instance, researchers have employed enantioselective organocatalysis to assemble the core structure, demonstrating high enantioselectivity and excellent yields. This approach not only enhances the synthetic efficiency but also aligns with the growing demand for sustainable chemical processes.

The structural features of this compound are particularly intriguing. The pyrazole ring, substituted with two methyl groups at positions 1 and 5, contributes to the molecule's aromatic stability and electronic properties. The pyrrolidine ring, on the other hand, introduces a flexible five-membered amine structure that can engage in various non-covalent interactions. The tert-butyl ester group serves as a protecting group for the carboxylic acid functionality while also providing steric bulk to influence the molecule's conformational preferences.

Recent studies have highlighted the potential of tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate in medicinal chemistry. For example, researchers have explored its role as a building block for constructing bioactive molecules targeting various therapeutic areas. One notable application involves its use as a lead compound in anti-inflammatory drug design. By modifying the substituents on the pyrazole ring and adjusting the ester group, scientists have generated derivatives with potent anti-inflammatory activity.

In addition to its medicinal applications, this compound has shown promise in agrochemical research. Its ability to modulate plant growth and development has been explored through various bioassays. For instance, studies have demonstrated that certain derivatives of this compound can act as plant growth regulators, enhancing crop yield under stress conditions such as drought or salinity.

The versatility of tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate is further underscored by its role in materials science. Researchers have investigated its potential as a precursor for advanced materials such as coordination polymers and metal organic frameworks (MOFs). The molecule's ability to coordinate with metal ions makes it an attractive candidate for constructing porous materials with applications in gas storage and catalysis.

In conclusion, tert-butyl 4-(1,5-dimethyl-1H-pyrazol-4-y)pyrrolidine-3-carboxylidate, with its unique structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, making it an indispensable molecule in modern chemistry.